2-Cyano-4-methyl-nicotinic acid methyl ester

• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• IUPAC Name: methyl 2-cyano-4-methylpyridine-3-carboxylate
• InChI: InChI=1S/C9H8N2O2/c1-6-3-4-11-7(5-10)8(6)9(12)13-2/h3-4H,1-2H3
• InChI Key: XSBCMGJFSBCRPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=C1)C#N)C(=O)OC

Description

2-Cyano-4-methyl-nicotinic acid methyl ester is a useful research compound. Its molecular formula is C9H8N2O2 and its molecular weight is 176.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 2-chloro-4-methyl-nicotinic acid methyl ester (2.64 g, 14.3 mmol) and CuCN (6.4 g, 71 mmol) in NMP (5.3 mL) was heated to 180° C. for 30 min. The reaction mixture was then cooled to room temperature and diluted with water (80 mL). After vigorous stirring for 16 h, the suspension was centrifuged and the precipitate suspended in a solution of FeCl3.6H2O (5.8 g, 21 mmol) in aqueous HCl (4 M, 80 mL). After vigorous stirring for 1 h, the suspension was extracted with DCM (3×70 mL). The organic layer was dried over Na2SO4/Na2CO3, filtered, and concentrated in vacuo. The residue was purified by flash chromatography on silica gel (elution with EA/DCM 1:10) to give the title compound. MS (m/z): 177.0 [M+H+].